Cas no 22002-34-2 (4-Chloro-2,6-bis(hydroxymethyl)-3-methylphenol)
22002-34-2 structure
Product Name:4-Chloro-2,6-bis(hydroxymethyl)-3-methylphenol
CAS No:22002-34-2
MF:C9H11ClO3
MW:202.634842157364
CID:2836206
PubChem ID:71357008
Update Time:2025-04-21
4-Chloro-2,6-bis(hydroxymethyl)-3-methylphenol Chemical and Physical Properties
Names and Identifiers
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- 22002-34-2
- DTXSID20781102
- 4-Chloro-2,6-bis(hydroxymethyl)-3-methylphenol
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- Inchi: 1S/C9H11ClO3/c1-5-7(4-12)9(13)6(3-11)2-8(5)10/h2,11-13H,3-4H2,1H3
- InChI Key: ZPUXPVXIIGXTBF-UHFFFAOYSA-N
- SMILES: ClC1=CC(CO)=C(C(CO)=C1C)O
Computed Properties
- Exact Mass: 202.0396719Da
- Monoisotopic Mass: 202.0396719Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 60.7Ų
4-Chloro-2,6-bis(hydroxymethyl)-3-methylphenol Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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